Cas no 1782905-03-6 (2-(3,5-dimethoxypyridin-4-yl)propan-2-ol)

• Product Name: 2-(3,5-dimethoxypyridin-4-yl)propan-2-ol
• CAS No: 1782905-03-6
• MF: C₁₀H₁₅NO₃
• MW: 197.231003046036
• CID: 6110254
• PubChem ID: 84667612
• Update Time: 2025-05-19

2-(3,5-dimethoxypyridin-4-yl)propan-2-ol Chemical and Physical Properties

Names and Identifiers

• 2-(3,5-dimethoxypyridin-4-yl)propan-2-ol
• 3,5-Dimethoxy-α,α-dimethyl-4-pyridinemethanol
• EN300-1824849
• 1782905-03-6

• Inchi： 1S/C10H15NO3/c1-10(2,12)9-7(13-3)5-11-6-8(9)14-4/h5-6,12H,1-4H3
• InChI Key： MUCXJSGKPXZYGA-UHFFFAOYSA-N
• SMILES： C(C1=C(C=NC=C1OC)OC)(O)(C)C

Computed Properties

• Exact Mass: 197.10519334g/mol
• Monoisotopic Mass: 197.10519334g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 172
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 51.6Ų

Additional information on 2-(3,5-dimethoxypyridin-4-yl)propan-2-ol

Professional Introduction to Compound with CAS No. 1782905-03-6 and Product Name: 2-(3,5-dimethoxypyridin-4-yl)propan-2-ol

The compound identified by the CAS number 1782905-03-6 and the product name 2-(3,5-dimethoxypyridin-4-yl)propan-2-ol represents a significant molecule in the realm of pharmaceutical and chemical research. This compound belongs to a class of heterocyclic alcohols, characterized by a pyridine core substituted with methoxy groups at the 3rd and 5th positions, linked to a propan-2-ol side chain. The unique structural features of this molecule make it a subject of considerable interest in drug discovery and molecular chemistry.

The pyridine ring in 2-(3,5-dimethoxypyridin-4-yl)propan-2-ol is a privileged scaffold in medicinal chemistry due to its ability to interact with biological targets such as enzymes and receptors. The presence of methoxy groups at the 3rd and 5th positions enhances the lipophilicity and metabolic stability of the molecule, making it an attractive candidate for further development. The propan-2-ol side chain contributes to the overall solubility and bioavailability of the compound, which are critical factors in pharmaceutical applications.

Recent advancements in computational chemistry and molecular modeling have highlighted the potential of 2-(3,5-dimethoxypyridin-4-yl)propan-2-ol as a lead compound for developing novel therapeutic agents. Studies have demonstrated its binding affinity to various protein targets, including kinases and transcription factors, which are implicated in diverse diseases such as cancer, inflammation, and neurodegenerative disorders. The dimethoxypyridine moiety has been shown to modulate enzyme activity through specific interactions with key residues in the active site.

In particular, research has focused on leveraging the structural versatility of 2-(3,5-dimethoxypyridin-4-yl)propan-2-ol to design inhibitors targeting aberrant signaling pathways in diseases like chronic pain and metabolic syndrome. The compound's ability to cross the blood-brain barrier has also been explored, opening avenues for its use in central nervous system (CNS) therapies. Preliminary in vitro studies have indicated promising results in terms of selectivity and efficacy, suggesting its potential as a pharmacophore for further optimization.

The synthesis of 2-(3,5-dimethoxypyridin-4-yl)propan-2-ol involves multi-step organic transformations that highlight the ingenuity of modern synthetic methodologies. Key steps include nucleophilic substitution reactions on halogenated pyridines followed by protection-deprotection strategies to introduce the propan-2-ol moiety. Advances in catalytic systems have enabled more efficient and sustainable synthetic routes, reducing waste and improving yields. These developments align with global efforts towards green chemistry principles.

The pharmacokinetic properties of 2-(3,5-dimethoxypyridin-4-yl)propan-2-ol have been thoroughly investigated using both experimental and computational approaches. Pharmacokinetic modeling has predicted favorable absorption, distribution, metabolism, and excretion (ADME) profiles, which are essential for drug development. The compound's stability under various physiological conditions has been assessed through degradation studies, ensuring its suitability for formulation into therapeutic agents.

Future directions in research on 2-(3,5-dimethoxypyridin-4-yl)propan-2-ol include exploring its role in combination therapies with other small molecules or biologics. The synergistic effects of such combinations could enhance therapeutic outcomes while minimizing side effects. Additionally, investigating the compound's mechanism of action at a molecular level will provide deeper insights into its biological effects and potential applications.

The broader significance of this compound lies in its contribution to the chemical toolbox available for drug discovery. By serving as a versatile scaffold, 2-(3,5-dimethoxypyridin-4-yloxy)propanalcohol exemplifies how structural modifications can yield compounds with tailored biological activities. This underscores the importance of interdisciplinary collaboration between chemists, biologists, and pharmacologists in advancing therapeutic innovation.

In conclusion,1782905–03–6 represents a promising chemical entity with potential applications across multiple therapeutic areas. Its unique structural features combined with favorable pharmacokinetic properties make it an invaluable asset in ongoing research efforts aimed at developing novel treatments for human diseases.